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Compound of Interest

Compound Name:

2,2-Bis(4-(3,4-

dicarboxyphenoxy)phenyl)propane

dianhydride

Cat. No.: B1329655 Get Quote

An In-depth Technical Guide to 2,2-Bis(4-(3,4-dicarboxyphenoxy)phenyl)propane
dianhydride

This technical guide provides a comprehensive overview of 2,2-Bis(4-(3,4-
dicarboxyphenoxy)phenyl)propane dianhydride, a key monomer in the synthesis of high-

performance polyimides. It is intended for researchers, scientists, and professionals in the

fields of materials science and drug development. This document covers the nomenclature,

chemical and physical properties, detailed synthesis protocols, and its application in

polymerization to form advanced polyimide materials.

Nomenclature and Synonyms
2,2-Bis(4-(3,4-dicarboxyphenoxy)phenyl)propane dianhydride is a complex organic

molecule frequently used in the production of polyetherimides and polyimides.[1] Due to its

intricate structure, it is known by a variety of synonyms in scientific literature and commercial

applications. A comprehensive list of these alternative names is provided in Table 1 to facilitate

literature searches and material sourcing.

Table 1: Synonyms and Identifiers for 2,2-Bis(4-(3,4-dicarboxyphenoxy)phenyl)propane
dianhydride
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Identifier Type Identifier

IUPAC Name

5-[4-[2-[4-[(1,3-dioxo-2-benzofuran-5-

yl)oxy]phenyl]propan-2-yl]phenoxy]-2-

benzofuran-1,3-dione[2]

CAS Number 38103-06-9[3]

Molecular Formula C₃₁H₂₀O₈[4]

Molecular Weight 520.49 g/mol [5]

Common Acronym BPADA[6]

Synonyms
4,4'-(4,4'-Isopropylidenediphenoxy)bis(phthalic

anhydride)[5]

Bisphenol A dianhydride[2]

4,4'-(4,4'-Isopropylidenediphenoxy)diphthalic

anhydride[5]

4,4'-Bisphenol A diphthalic anhydride[3]

5,5'-((Propane-2,2-diylbis(4,1-

phenylene))bis(oxy))bis(isobenzofuran-1,3-

dione)[3]

1,3-Isobenzofurandione, 5,5'-((1-

methylethylidene)bis(4,1-phenyleneoxy))bis-[2]

4,4'-((Isopropylidene)bis(p-

phenyleneoxy))diphthalic dianhydride[2]

ULTEM Dianhydride[5]

Physicochemical Properties of the Monomer
BPADA is a white to light yellow crystalline powder.[5] Its physical and chemical characteristics

are summarized in Table 2.

Table 2: Physicochemical Properties of 2,2-Bis(4-(3,4-dicarboxyphenoxy)phenyl)propane
dianhydride (BPADA)
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Property Value

Melting Point 184-187 °C[5]

Boiling Point (Predicted) 712.3 ± 60.0 °C[5]

Density (Predicted) 1.406 ± 0.06 g/cm³[5]

Vapor Pressure 0 Pa at 25 °C[5]

Solubility

Good solubility in organic solvents like N-

methyl-2-pyrrolidone (NMP), dimethylacetamide

(DMAc), chloroform, and tetrahydrofuran.[1]

Sensitivity Moisture Sensitive[5]

Synthesis of 2,2-Bis(4-(3,4-
dicarboxyphenoxy)phenyl)propane dianhydride
(BPADA)
The industrial-scale synthesis of BPADA can be achieved through a multi-step process starting

from N-alkylphthalimide.[7] A common laboratory-scale synthesis involves the reaction of the

disodium salt of bisphenol A with a halogen-substituted phthalic anhydride.[1]

Experimental Protocol: Synthesis of BPADA
This protocol describes a representative synthesis of BPADA.

Materials:

N-alkyl phthalimide

Nitrating agent (e.g., nitric acid/sulfuric acid mixture)

Bisphenol A

Alkali (e.g., sodium hydroxide)

Solvent (e.g., toluene)
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Dehydrating agent (e.g., acetic anhydride)

Procedure:

Nitration of N-alkyl phthalimide: N-alkyl phthalimide is nitrated to produce N-alkyl

nitrophthalimide.[7]

Purification of N-alkyl nitrophthalimide: The product from the previous step is purified using

liquid-liquid extraction or vacuum distillation.[7]

Formation of Bisimide: The purified N-alkyl nitrophthalimide is reacted with a bisphenol alkali

salt (formed by reacting Bisphenol A with an alkali like NaOH) to form a bisimide. This

reaction is typically carried out at a solids level of at least 30% by weight.[7]

Hydrolysis: The bisimide is then hydrolyzed to form a tetra-acid salt.[7]

Acidification and Dehydration: The tetra-acid salt is acidified and subsequently dehydrated to

yield the final product, 2,2-Bis(4-(3,4-dicarboxyphenoxy)phenyl)propane dianhydride
(BPADA).[7]

Purification: BPADA can be purified by recrystallization from a mixture of toluene and acetic

anhydride.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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